N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-fluorobenzenesulfonamide

• IUPAC Name: N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)-2-fluorobenzenesulfonamide
• InChI: InChI=1S/C19H21FN2O4S/c1-4-22-15-11-13(9-10-16(15)26-12-19(2,3)18(22)23)21-27(24,25)17-8-6-5-7-14(17)20/h5-11,21H,4,12H2,1-3H3
• InChI Key: MWPVCFXSKQYHNF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC(=C2)NS(=O)(=O)C3=CC=CC=C3F)OCC(C1=O)(C)C
• Molecular Formula: C19H21FN2O4S
• Molecular Weight: 392.4 g/mol

Description

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-fluorobenzenesulfonamide is a useful research compound. Its molecular formula is C19H21FN2O4S and its molecular weight is 392.45. The purity is usually 95%.
BenchChem offers high-quality N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-fluorobenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-fluorobenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organocatalytic Asymmetric Synthesis

Research on organocatalytic asymmetric synthesis involving similar compounds demonstrates significant applications in medicinal chemistry. For instance, the organocatalyzed asymmetric Mannich reaction of 3-fluorooxindoles with dibenzo[b,f][1,4]oxazepines to afford various cyclic amines showcases the importance of these scaffolds in developing pharmacophores with excellent yields and enantioselectivities. This highlights the compound's potential in the synthesis of chiral molecules, essential for drug development (Li, Lin, & Du, 2019).

Cellular Growth Assays

The use of related compounds in cellular growth assays indicates the importance of these molecules in cancer research. For example, the evaluation of tetrazolium compounds in vitro for cell growth assays provides a foundational methodology for assessing the cytotoxicity and cellular proliferation effects of new drug candidates. This underscores the potential application of N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-fluorobenzenesulfonamide in cancer research and its role in developing new therapeutic agents (Cory, Owen, Barltrop, & Cory, 1991).

Carbonic Anhydrase Inhibitors

The synthesis of [1,4]oxazepine-based primary sulfonamides and their strong inhibition of human carbonic anhydrases highlight the utility of these compounds in therapeutic applications, particularly as enzyme inhibitors. The primary sulfonamide functionality enables the [1,4]oxazepine ring construction and acts as a prosthetic group in enzyme inhibition, suggesting the utility of similar compounds in targeting specific enzymes for disease treatment (Sapegin, Kalinin, Angeli, Supuran, & Krasavin, 2018).